![molecular formula C12H18N4O2 B7495748 N-[(1-ethylpyrrolidin-2-yl)methyl]-3-nitropyridin-2-amine](/img/structure/B7495748.png)
N-[(1-ethylpyrrolidin-2-yl)methyl]-3-nitropyridin-2-amine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-[(1-ethylpyrrolidin-2-yl)methyl]-3-nitropyridin-2-amine is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound is commonly referred to as "EPND" and is a member of the pyridine family. In
Scientific Research Applications
EPND has been extensively studied for its potential applications in various scientific fields. One of the most promising applications is in the field of medicinal chemistry. EPND has been shown to have potent antitumor activity and can be used as a lead compound for the development of new anticancer drugs. It also has potential applications in the treatment of neurological disorders such as Alzheimer's disease and Parkinson's disease.
Mechanism of Action
The mechanism of action of EPND is not fully understood, but it is believed to be related to its ability to inhibit certain enzymes that are involved in the growth and proliferation of cancer cells. It has also been shown to have an effect on the central nervous system, which may be related to its potential use in the treatment of neurological disorders.
Biochemical and Physiological Effects:
EPND has been shown to have a range of biochemical and physiological effects. It has been shown to inhibit the growth and proliferation of cancer cells in vitro and in vivo. It has also been shown to have an effect on the central nervous system, including improving cognitive function and reducing inflammation.
Advantages and Limitations for Lab Experiments
One of the major advantages of EPND is its potent antitumor activity, which makes it a promising lead compound for the development of new anticancer drugs. It also has potential applications in the treatment of neurological disorders. However, one of the limitations of EPND is that its mechanism of action is not fully understood, which makes it difficult to optimize its use in the laboratory.
Future Directions
There are several future directions for the study of EPND. One of the most promising areas of research is the development of new anticancer drugs based on EPND. Researchers can also explore the potential use of EPND in the treatment of neurological disorders, such as Alzheimer's disease and Parkinson's disease. Additionally, further studies can be carried out to better understand the mechanism of action of EPND and to optimize its use in the laboratory.
Synthesis Methods
EPND can be synthesized through a multistep reaction process. The first step involves the formation of 3-nitropyridin-2-amine by reacting 3-nitropyridine with ammonia. The resulting product is then reacted with 1-ethyl-2-bromopyrrolidine to form the final product, EPND. This synthesis method has been optimized and can be carried out on a large scale, making it a viable option for industrial production.
properties
IUPAC Name |
N-[(1-ethylpyrrolidin-2-yl)methyl]-3-nitropyridin-2-amine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H18N4O2/c1-2-15-8-4-5-10(15)9-14-12-11(16(17)18)6-3-7-13-12/h3,6-7,10H,2,4-5,8-9H2,1H3,(H,13,14) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AWHJHOOTFXYXFL-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN1CCCC1CNC2=C(C=CC=N2)[N+](=O)[O-] |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H18N4O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
250.30 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.